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Compound of Interest

Compound Name:
Methyl 3-amino-4-methyl-5-

nitrobenzoate

Cat. No.: B184825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 3-amino-4-methyl-5-
nitrobenzoate (CAS No. 72922-60-2) was found during the literature search. The following

safety and handling information is extrapolated from the SDS of structurally similar compounds.

It is imperative to handle this chemical with caution and to perform a thorough risk assessment

before use. All procedures should be carried out by trained personnel in a well-ventilated

laboratory setting.

Introduction
Methyl 3-amino-4-methyl-5-nitrobenzoate is a versatile organic compound that serves as a

valuable building block in synthetic organic chemistry.[1] Its unique molecular architecture,

featuring an aromatic ring substituted with amino, methyl, nitro, and methyl ester functional

groups, makes it a key intermediate in the synthesis of a variety of more complex molecules,

including heterocyclic compounds and potential pharmaceutical agents.[1] The presence of

both an electron-donating amino group and an electron-withdrawing nitro group influences the

reactivity of the aromatic ring, enabling selective chemical transformations.[1] Structurally

related compounds are known to be intermediates in the synthesis of drugs such as

Telmisartan, an antihypertensive medication.[1] This document provides detailed guidelines for

the safe handling, storage, and potential applications of Methyl 3-amino-4-methyl-5-
nitrobenzoate in a research and development setting.
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Physicochemical and Safety Data
Quantitative data for Methyl 3-amino-4-methyl-5-nitrobenzoate is not readily available. The

following tables summarize the known data for the target compound and provide comparative

data from structurally similar molecules to infer potential properties and hazards.

Table 1: Physicochemical Properties

Property

Methyl 3-
amino-4-
methyl-5-
nitrobenzoate

Methyl 3-
nitrobenzoate
(CAS 618-95-1)

Methyl 4-
nitrobenzoate
(CAS 619-50-1)

Methyl 3-
amino-4-
methylbenzoat
e (CAS 18595-
18-1)

CAS Number 72922-60-2[1] 618-95-1 619-50-1 18595-18-1[2]

Molecular

Formula
C₉H₁₀N₂O₄ C₈H₇NO₄[3] C₈H₇NO₄ C₉H₁₁NO₂

Molecular Weight 210.19 g/mol [1] 181.15 g/mol [4] 181.15 g/mol 165.19 g/mol

Melting Point
Data not

available
78-80 °C[3] 94-96 °C

Data not

available

Boiling Point
Data not

available
279 °C[3]

Data not

available

Data not

available

Appearance
Expected to be a

solid

Crystalline

Powder
Solid

Crystalline

Powder[5]

Solubility
Data not

available

Insoluble in

water; slightly

soluble in

ethanol, ether,

methanol[3]

Data not

available

Data not

available

Table 2: Hazard Information (Based on Structurally Similar Compounds)
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Hazard
Methyl 3-
nitrobenzoate

Methyl 4-
nitrobenzoate

Methyl 3-amino-4-
methylbenzoate

Acute Toxicity

Toxicological

properties not fully

investigated. May be

harmful if swallowed

or inhaled.[6]

Harmful to aquatic life

with long lasting

effects.

Causes skin and

serious eye irritation.

May cause respiratory

irritation.

Irritation

May cause eye, skin,

and respiratory tract

irritation.[6]

Not classified as an

irritant.

Causes skin and

serious eye irritation.

Carcinogenicity

Not listed as a

carcinogen by ACGIH,

IARC, NTP, or OSHA.

Not listed as a

carcinogen by IARC

or ACGIH.

Data not available

GHS Pictograms Warning Warning Warning

Hazard Statements

H302, H315, H319,

H335 (Harmful if

swallowed, Causes

skin irritation, Causes

serious eye irritation,

May cause respiratory

irritation)

H412 (Harmful to

aquatic life with long

lasting effects)

H315, H319, H335

(Causes skin irritation,

Causes serious eye

irritation, May cause

respiratory irritation)

Precautionary

Statements

P261,

P305+P351+P338

(Avoid breathing dust,

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.)

P273, P501 (Avoid

release to the

environment. Dispose

of contents/container

to an approved waste

disposal plant.)

P261, P280,

P302+P352,

P305+P351+P338

(Avoid breathing dust.

Wear protective

gloves/eye protection.

IF ON SKIN: Wash

with plenty of water. IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and
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easy to do. Continue

rinsing.)

Safe Handling and Storage Protocols
Based on the hazard assessment of similar compounds, the following protocols are

recommended for handling and storing Methyl 3-amino-4-methyl-5-nitrobenzoate.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US)

standards.[5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.[5]

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to

prevent skin exposure.[5]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA

or European Standard EN 149 approved respirator.[5]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[5]

Minimize dust generation and accumulation.[6]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[6]

Keep the container tightly closed when not in use.[6]

Storage Conditions
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Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.[6]

Store away from incompatible materials such as strong oxidizing agents.[2]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation occurs, get medical advice/attention.[5]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[5]

Experimental Protocols
Methyl 3-amino-4-methyl-5-nitrobenzoate is a useful intermediate for the synthesis of

various organic molecules. The following is a representative protocol for a potential application.

Protocol 1: Synthesis of an N-Acyl Derivative
This protocol describes a general procedure for the acylation of the amino group of Methyl 3-
amino-4-methyl-5-nitrobenzoate, a common transformation in drug development.

Materials:

Methyl 3-amino-4-methyl-5-nitrobenzoate

Anhydrous dichloromethane (DCM)

An acyl chloride (e.g., acetyl chloride) or carboxylic acid anhydride (e.g., acetic anhydride)
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A non-nucleophilic base (e.g., triethylamine or pyridine)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask, magnetic stirrer, dropping funnel, and other standard laboratory

glassware.

Procedure:

In a clean, dry round-bottom flask, dissolve Methyl 3-amino-4-methyl-5-nitrobenzoate (1

equivalent) in anhydrous DCM.

Add the non-nucleophilic base (1.2 equivalents) to the solution and stir at room temperature.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add the acylating agent (1.1 equivalents) dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the

progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated aqueous sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to obtain

the crude product.

Purify the crude product by recrystallization or column chromatography on silica gel.
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Logical Workflow for Safe Handling of a Chemical
Powder

Preparation

Handling

Cleanup and Storage

Review SDS of Compound
and Structurally Similar Analogs

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Carefully Weigh the
Required Amount of Powder

Transfer to Reaction Vessel
Avoiding Dust Generation

Perform Chemical Reaction
Under Controlled Conditions

Decontaminate Glassware
and Work Surfaces

Dispose of Chemical Waste
According to Regulations

Store Remaining Chemical in a
Tightly Sealed Container in a

Cool, Dry, Ventilated Area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of a chemical powder.
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Representative Synthetic Pathway

Methyl 3-amino-4-methyl-5-nitrobenzoate
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Caption: A representative synthetic pathway using the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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